Cas no 21678-63-7 (3-(Acetylamino)-N-(2-cyanoethyl)aniline)

• Product Name: 3-(Acetylamino)-N-(2-cyanoethyl)aniline
• CAS No: 21678-63-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 51849
• PubChem ID: 89010
• Update Time: 2025-04-18

3-(Acetylamino)-N-(2-cyanoethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylamino)-N-(2-cyanoethyl)aniline
• 3-(N-Cyanoethyl)Amino Acetanilide
• 3-(2-CYANOETHYL)AMINO ACETANILIDE
• 3-(N-CYANO)AMINO ACETANILINE
• Acetamide, N-(3-((2-cyanoethyl)amino)phenyl)-
• N-[3-(2-Cyanoethylamino)phenyl]acetamide
• 3-(2-CYANOETHYL)AMINOACETANILIDE
• DTXSID7066724
• N-(3-(2-cyanoethylamino)phenyl)acetamide
• SCHEMBL11675911
• SXAFYCXJRMPQKO-UHFFFAOYSA-N
• FT-0613835
• Acetamide, N-[3-[(2-cyanoethyl)amino]phenyl]-
• 3-(N-cyanoethyl)aminoacetanilide
• AKOS009048078
• 21678-63-7
• n-{3-[(2-cyanoethyl)amino]phenyl}acetamide
• 3-N-Cyanoethylamino-Acetanilide

• Inchi： 1S/C11H13N3O/c1-9(15)14-11-5-2-4-10(8-11)13-7-3-6-12/h2,4-5,8,13H,3,7H2,1H3,(H,14,15)
• InChI Key： SXAFYCXJRMPQKO-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)NCCC#N

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.207
• Boiling Point: 504.3 °C at 760 mmHg
• Flash Point: 258.8 °C
• Refractive Index: 1.622
• PSA: 64.92000
• LogP: 2.11658